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Compound of Interest

Compound Name: 1-Hepten-3-one

Cat. No.: B149102 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hepten-3-one, a volatile organic

compound with relevance in natural products chemistry and potential applications in various

scientific fields. This document details its chemical identity, physicochemical properties,

synthesis, analytical methods, and biological context.

Chemical Identity and Properties
1-Hepten-3-one, an α,β-unsaturated ketone, is recognized by the following identifiers:

IUPAC Name: hept-1-en-3-one[1]

CAS Number: 2918-13-0[1]

Synonyms: 1-heptene-3-one, n-butylacrolein, vinyl butyl ketone[1]

The fundamental properties of 1-Hepten-3-one are summarized in the table below, providing

key data for experimental design and evaluation.

Table 1: Physicochemical Properties of 1-Hepten-3-one
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Property Value Source

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 154.2 °C at 760 mmHg [3]

Density 0.822 g/cm³ [3]

Flash Point 44.1 °C [3]

Vapor Pressure
3.221 mmHg at 25 °C

(estimated)
[2]

Water Solubility
2645 mg/L at 25 °C

(estimated)
[2]

logP (o/w) 1.93170 [3]

Synthesis and Experimental Protocols
The synthesis of 1-Hepten-3-one can be achieved through a multi-step process, typically

involving the formation of the corresponding allylic alcohol followed by oxidation. A common

and effective method is the Grignard reaction between butanal and vinylmagnesium bromide to

form 1-hepten-3-ol, which is subsequently oxidized to the target ketone.

Representative Synthesis of 1-Hepten-3-one
This protocol describes a representative two-step synthesis.

Step 1: Synthesis of 1-Hepten-3-ol via Grignard Reaction

This procedure is based on the general principles of Grignard reactions with aldehydes.

Materials: Magnesium turnings, vinyl bromide, butanal, anhydrous diethyl ether, saturated

aqueous ammonium chloride solution, anhydrous magnesium sulfate.

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Hepten-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hepten-3-one
https://www.chemsynthesis.com/base/chemical-structure-193.html
https://www.finechemical.net/what-is-1-heptyne/
https://www.finechemical.net/what-is-1-heptyne/
https://www.finechemical.net/what-is-1-heptyne/
https://www.chemsynthesis.com/base/chemical-structure-193.html
https://www.chemsynthesis.com/base/chemical-structure-193.html
https://www.finechemical.net/what-is-1-heptyne/
https://www.benchchem.com/product/b149102?utm_src=pdf-body
https://www.benchchem.com/product/b149102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a Grignard reagent by slowly adding a solution of vinyl bromide in anhydrous

diethyl ether to a suspension of magnesium turnings in anhydrous diethyl ether under an

inert atmosphere (e.g., nitrogen or argon). The reaction is initiated with gentle heating and

then maintained at a gentle reflux.

After the formation of vinylmagnesium bromide is complete, cool the reaction mixture to 0

°C using an ice bath.

Slowly add a solution of butanal in anhydrous diethyl ether to the cooled Grignard reagent.

After the addition is complete, allow the reaction to warm to room temperature and stir for

1-2 hours until the reaction is complete (monitored by TLC).

Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to yield crude 1-hepten-3-ol.

The product can be purified by vacuum distillation.

Step 2: Oxidation of 1-Hepten-3-ol to 1-Hepten-3-one

This procedure utilizes a standard oxidation method for secondary alcohols.

Materials: 1-Hepten-3-ol, pyridinium chlorochromate (PCC), anhydrous dichloromethane,

silica gel.

Protocol:

In a flask, suspend pyridinium chlorochromate (PCC) in anhydrous dichloromethane.

To this suspension, add a solution of 1-hepten-3-ol in anhydrous dichloromethane

dropwise.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b149102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by

TLC.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Concentrate the filtrate under reduced pressure to yield the crude 1-Hepten-3-one.

Purify the product by flash column chromatography or vacuum distillation.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) for Volatile Ketones

The analysis of 1-Hepten-3-one, as a volatile ketone, can be effectively performed using HPLC

after derivatization. A common method involves derivatization with 2,4-dinitrophenylhydrazine

(DNPH).

Derivatization:

Volatile carbonyls, including 1-Hepten-3-one, are trapped by passing the sample (e.g., air,

headspace of a solution) through a silica cartridge impregnated with 2,4-

dinitrophenylhydrazine (DNPH).[4]

The resulting hydrazone derivatives are eluted from the cartridge with acetonitrile.[4]

HPLC Analysis:

The eluted DNPH derivatives are separated by reversed-phase HPLC.[4]

A typical column for this separation is a C18 column (e.g., Welch Uitisil® XB-C18,

4.6×250mm, 5μm).

A common mobile phase is a gradient of acetonitrile and water.[4][5]

Detection is performed using a UV detector at a wavelength of approximately 360 nm.[6]
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Quantification is achieved by comparing the peak area to that of a calibration curve

prepared with a standard of the 1-hepten-3-one-DNPH derivative.

Biological Context and Potential Applications
1-Hepten-3-one has been identified as a fungal metabolite, notably in Ganoderma lucidum, a

mushroom well-regarded in traditional medicine for its diverse pharmacological properties.[2]

While the primary bioactive compounds of G. lucidum are considered to be polysaccharides

and triterpenoids, the presence of volatile components like 1-Hepten-3-one contributes to the

overall chemical profile and may have biological activities that are yet to be fully elucidated.

Role as an α,β-Unsaturated Ketone
The chemical structure of 1-Hepten-3-one, specifically the α,β-unsaturated carbonyl moiety, is

a key determinant of its potential biological activity. This functional group is a Michael acceptor,

making it susceptible to nucleophilic attack from biological macromolecules such as proteins

and nucleic acids. This reactivity is the basis for the biological effects of many natural and

synthetic α,β-unsaturated carbonyl compounds.

Cellular Environment 1-Hepten-3-one Outcome

Biological Nucleophile
(e.g., Cys, His, Lys in proteins; DNA bases)

O  C
CH=CH₂

(CH₂)₃CH₃

Michael Addition
(1,4-conjugate addition) Covalent Adduct Formation Alteration of Protein Function

Enzyme Inhibition
Cellular Stress Response

Leads to

Click to download full resolution via product page

Caption: General mechanism of Michael addition of a biological nucleophile to 1-Hepten-3-
one.

This reactivity can lead to a variety of cellular effects, including enzyme inhibition and the

induction of cellular stress responses. The tunable functionality of the α,β-unsaturated carbonyl

group makes it a topic of interest in drug development, although its potential for cytotoxicity

must be carefully considered.[1]
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Potential Applications in Drug Development
α,β-Unsaturated ketones are a class of compounds with diverse medicinal properties, including

anticancer activities.[7] Some compounds with this motif have been shown to act as

mitochondrial toxins, a mechanism that can be exploited for developing cytotoxic agents

against cancer cells.[7] The presence of 1-Hepten-3-one in G. lucidum, a mushroom with

known anticancer properties, suggests that it could be a minor contributor to the overall

bioactivity of the mushroom's extracts. Further research is needed to isolate and evaluate the

specific biological effects of 1-Hepten-3-one and to determine its potential as a lead compound

in drug discovery programs.

Conclusion
1-Hepten-3-one is a well-characterized α,β-unsaturated ketone with established

physicochemical properties. Standard organic synthesis and analytical protocols are applicable

for its preparation and quantification. Its occurrence in biologically active natural sources like

Ganoderma lucidum and the inherent reactivity of its α,β-unsaturated carbonyl moiety suggest

potential for further investigation into its biological activities and applications, particularly in the

context of drug development and natural product chemistry. This guide provides a foundational

resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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